Cas no 65777-08-4 (Chrysene)

• Product Name: Chrysene
• CAS No: 65777-08-4
• MF: C₁₈H₁₂
• MW: 228.287884712219
• CID: 2702318
• PubChem ID: 9171
• Update Time: 2025-04-21

Chrysene Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methylphenoxy)phosphorylmorpholine
• Benzo[a]phenanthrene
• NSC6175
• 218-01-9
• Chrysene, analytical standard
• 1,5,6-Dibenzonaphthalene
• Benz(a)phenanthrene
• Benzo(a)phenanthrene
• ChryseneNSC 6175
• Coal tar pitch volatiles: chrysene
• RCRA waste no. U050
• BENZO (A) PHENANTHRENE
• AKOS015904682
• CHEMBL85685
• Chrysene 10 microg/mL in Acetonitrile
• AI3-00867
• Chrysene (Standard)
• Chrysene 10 microg/mL in Cyclohexane
• FB15612
• Chrysene, BCR(R) certified Reference Material
• Q415465
• DTXSID0022432
• NS00010720
• EINECS 205-923-4
• CHRYSENE [IARC]
• DB-011521
• CHRYSENE
• DTXCID702432
• Benzo[a]phenanthrene (purified by sublimation)
• AS-39344
• (4)PHENACENE
• UNII-084HCM49PT
• NCGC00163986-01
• 1,2,5,6-Dibenzonaphthalene
• MSK4309
• Chrysene 100 microg/mL in Acetonitrile
• CHRYSENE [MI]
• Chrysene, 95%
• NCGC00260097-01
• CHRYSENE (IARC)
• MFCD00003698
• A815674
• HY-121107R
• HSDB 2810
• 205-923-4
• BDBM50128870
• CS-0079473
• CAS-218-01-9
• RCRA waste number U050
• SY048799
• WLN: L E6 B666J
• Tox21_202548
• 1,2-Benzphenanthrene
• HY-121107
• NSC 6175
• Chrysene, 98%
• CHEBI:51687
• CCRIS 161
• Benz[a]phenanthrene
• BIDD:ER0418
• Chrysene, certified reference material, TraceCERT(R)
• 65777-08-4
• CHRYSENE [HSDB]
• 084HCM49PT
• DB-043876
• 1,2-Benzophenanthrene
• Chrysen
• NSC-6175
• Chrysene

• Inchi： 1S/C18H12/c1-3-7-15-13(5-1)9-11-18-16-8-4-2-6-14(16)10-12-17(15)18/h1-12H
• InChI Key： WDECIBYCCFPHNR-UHFFFAOYSA-N
• SMILES： C12=CC=C3C=CC=CC3=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 228.0939
• Monoisotopic Mass: 228.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.19
• Melting Point: 258.2 DEG C
• Boiling Point: 448°Cat760mmHg
• Flash Point: 209.1°C
• PSA: 57.81000
• LogP: 4.13940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes